1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine

• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol
• SMILES: CC(C1CN(CCO1)C(=O)C2=C(C(=CC=C2)Cl)Cl)N
• InChI: InChI=1S/C13H16Cl2N2O2/c1-8(16)11-7-17(5-6-19-11)13(18)9-3-2-4-10(14)12(9)15/h2-4,8,11H,5-7,16H2,1H3
• InChIKey: HHKHHPGBSUMVDE-UHFFFAOYSA-N

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine – Structural & Physicochemical Baseline

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine (CAS 1549996-19-1) is a bifunctional morpholine derivative featuring a 2,3-dichlorobenzoyl amide at the ring nitrogen and a primary amine-bearing ethyl chain at the morpholine 2-position [1]. The free base has a molecular formula of C₁₃H₁₆Cl₂N₂O₂ and a molecular weight of 303.18 g·mol⁻¹; the hydrochloride salt (CAS 1803599-80-5) increases the mass to 339.65 g·mol⁻¹ [2]. Its computed physicochemical profile includes an XLogP3 of 1.8, a topological polar surface area of 55.6 Ų, one H-bond donor, three H-bond acceptors, and two rotatable bonds [1]. The compound contains two undefined stereocenters and is supplied as a racemic mixture by major vendors [1].

Bifunctional scaffold: primary amine + morpholine amide handles

Racemic mixture; no stereochemical control

Available as free base or hydrochloride salt

• [1] PubChem. Compound Summary: 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine. CID 81484784. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/81484784. View Source
• [2] American Elements. 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine hydrochloride – Technical Datasheet. CAS 1803599-80-5. https://www.americanelements.com. View Source

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine – Advantages Over Generic Analogs

The 2-substituted ethanamine side-chain on the morpholine ring is the single most critical determinant separating this compound from simple 4-dichlorobenzoyl-morpholine analogs such as 4-(2,3-dichlorobenzoyl)morpholine (Sigma-Aldrich COMH039FD3AC) or 4-(3,4-dichlorobenzoyl)morpholine (CAS 33764-00-0) [1]. Without this primary amine handle, the simpler analogs lack a vector for further derivatisation—amidation, reductive amination, or conjugation to fluorescent labels or biotin—that is essential for medicinal chemistry campaigns and chemical biology probe synthesis [2]. The ethylamine substituent also alters the compound's computed XLogP3 from ~2.17 (for 4-(3,4-dichlorobenzoyl)morpholine) to 1.8, and its TPSA from 40.5 Ų to 55.6 Ų, shifting both lipophilicity and hydrogen-bonding capacity in ways that cannot be replicated by unsubstituted morpholine benzamides .

Derivatization Handle Missing

Simple 4-benzoylmorpholine analogs lack the primary amine, limiting conjugation and library expansion potential.

Physicochemical Profile Mismatch

Absence of the aminoethyl chain shifts logP and TPSA, altering solubility/permeability balance for medicinal chemistry optimization.

• [1] PubChem. Compound Summary: 4-(3,4-Dichlorobenzoyl)morpholine. CID 4277167. https://pubchem.ncbi.nlm.nih.gov/compound/4277167. View Source
• [2] Kuujia. 1-4-(2,3-Dichlorobenzoyl)morpholin-2-ylethan-1-amine – Research Applications & Synthetic Utility. https://www.kuujia.com/cas-1549996-19-1.html. View Source

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine – Quantitative Differentiation vs. Closest Analogs

Physicochemical Differentiation vs. Unsubstituted Core Analog

The target compound differs from its simplest structural analog—4-(2,3-dichlorobenzoyl)morpholine—by the presence of a 1-aminoethyl substituent at the morpholine 2-position. This structural addition reduces computed logP (XLogP3) from ~2.10 to 1.8, increases TPSA from ~40.5 Ų to 55.6 Ų, and introduces a primary amine (pKa ~9.5–10.5 predicted) capable of protonation at physiological pH [1]. These differences are computationally derived and have not been experimentally validated for this specific compound.

LogP & TPSA Shift

Data to verify

ΔXLogP3 ≈ –0.3
ΔTPSA ≈ +15 Ų

Supports predicted solubility/permeability shift

Computed values; not experimentally validated

Evidence Dimension	Computed XLogP3 (lipophilicity)
Target Compound Data	XLogP3 = 1.8
Comparator Or Baseline	4-(2,3-Dichlorobenzoyl)morpholine: estimated XLogP3 ~2.10
Quantified Difference	ΔXLogP3 ≈ –0.3
Conditions	Computed by XLogP3 3.0 (PubChem) for target; comparator value estimated from structurally analogous 4-(3,4-dichlorobenzoyl)morpholine (Hit2Lead data: LogP = 2.17).

Why This Matters

The lower logP and higher TPSA of the target compound predict improved aqueous solubility and reduced passive membrane permeability relative to the amine-lacking analog, directly impacting its suitability as a fragment or scaffold for oral bioavailability optimization.

• [1] PubChem. Compound Summary: 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine. CID 81484784. XLogP3 = 1.8; TPSA = 55.6 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/81484784. View Source

Functional Group Versatility vs. Regioisomeric Analogs

Unlike regioisomeric dichlorobenzoyl morpholines (e.g., 2,6-, 3,4-, or 3,5-dichloro substitution patterns) that share the same C₁₁H₁₁Cl₂NO₂ core (MW 260.1) but lack any additional functionalisation site, the target compound provides a configurationally well-defined primary amine handle at the morpholine 2-position. This permits orthogonal derivatisation chemistries—amide coupling, sulfonamide formation, urea synthesis, or reductive amination—without disrupting the benzoyl amide connectivity [1][2]. The 2,3-dichloro substitution on the benzoyl ring further distinguishes the target from the more common 3,4-dichloro isomer by altering the electron density and steric profile of the aryl ring, which may influence binding to targets that discriminate between ortho/para chlorine positioning [3].

Derivatisation Sites

Class-level

2 reactive sites
vs. 1

Supports synthetic diversification workflow

Based on functional group count; no rate comparison

Evidence Dimension	Number of synthetically addressable functional groups
Target Compound Data	2 reactive handles: morpholine-N-benzoyl (amide) + primary amine (ethylamine side-chain)
Comparator Or Baseline	4-(3,4-Dichlorobenzoyl)morpholine (CAS 33764-00-0): 1 reactive handle (amide only)
Quantified Difference	2× chemically orthogonal derivatisation sites vs. 1
Conditions	Synthetic utility based on functional group count; no experimental rate comparison available.

Why This Matters

For researchers building focused libraries or SAR series, the dual-functional architecture reduces the number of synthetic steps required to access diverse analogs, increasing scaffold complexity without increasing molecular weight beyond 303 Da.

• [1] Kuujia. 1-4-(2,3-Dichlorobenzoyl)morpholin-2-ylethan-1-amine – Synthetic Versatility & Derivative Potential. https://www.kuujia.com/cas-1549996-19-1.html. View Source
• [2] PubChem. Compound Summary: 4-(3,4-Dichlorobenzoyl)morpholine. CID 4277167. MW = 260.1; single amide functional group. https://pubchem.ncbi.nlm.nih.gov/compound/4277167. View Source
• [3] American Elements. 4-(2,6-Dichlorobenzoyl)morpholine – Technical Datasheet. https://www.americanelements.com. View Source

Polarity & H-Bonding Profile vs. De-benzoylated Scaffold

Removal of the 2,3-dichlorobenzoyl group yields 2-(morpholin-2-yl)ethan-1-amine (CAS 863012-89-9; MW 130.19 g·mol⁻¹), a simple morpholine with a primary amine. This de-benzoylated scaffold has a TPSA of ~42.7 Ų and an XLogP3 of approximately –0.5, making it highly water-soluble but with negligible passive membrane permeability . The target compound's 2,3-dichlorobenzoyl group raises logP by ~2.3 units and TPSA by ~13 Ų, shifting it into a more balanced drug-like space (MW < 350; logP 1–3; TPSA < 90 Ų) suitable for CNS or intracellular target engagement, while retaining solubility advantages over fully aromatic scaffolds [1]. No experimental logP or solubility data have been published for the target compound to confirm these in silico predictions.

Benzoylation Impact

Data to verify

ΔXLogP3 ≈ +2.3
ΔTPSA +12.9 Ų

Positions scaffold in drug-like property space

Computed values; experimental logD not available

Evidence Dimension	Computed logP & TPSA
Target Compound Data	XLogP3 = 1.8; TPSA = 55.6 Ų
Comparator Or Baseline	2-(Morpholin-2-yl)ethan-1-amine (CAS 863012-89-9): XLogP3 ≈ –0.5; TPSA ≈ 42.7 Ų
Quantified Difference	ΔXLogP3 ≈ +2.3; ΔTPSA ≈ +12.9 Ų
Conditions	Computed values from PubChem; comparator properties from ChemSpider ID 3342268.

Why This Matters

The benzoylation imparts a >100-fold theoretical increase in octanol-water partition coefficient while maintaining a molecular weight below 350 Da, positioning the compound in a favorable region of CNS MPO and Lipinski rule-of-five space.

• [1] PubChem. Compound Summary: 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine. CID 81484784. XLogP3 = 1.8; TPSA = 55.6 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/81484784. View Source

1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine – Application Scenarios

Fragment-Based Lead Generation with Dual-Vector Derivatisation

The compound's two synthetically orthogonal functional groups—the morpholine amide and the primary ethylamine—make it a suitable core scaffold for fragment-growing campaigns where chemists require simultaneous exploration of two exit vectors [1]. Its molecular weight (303 Da) and computed logP (1.8) place it within accepted fragment-like property space, while the 2,3-dichlorobenzoyl moiety introduces steric and electronic features that can probe halogen-binding pockets on target proteins [2]. Researchers should note the absence of stereochemical control in commercial supplies (racemic at the morpholine 2-position), which may complicate initial SAR interpretation unless chiral resolution is performed [2].

Bifunctional Probe Synthesis for Target Engagement Studies

The primary amine on the ethyl side-chain permits conjugation to biotin, fluorescent dyes, or photoaffinity labels via standard NHS-ester or isothiocyanate chemistry without requiring protection/deprotection of the morpholine amide [1]. This regioselectivity is not achievable with simpler 4-benzoylmorpholine analogs that lack a second reactive site. The moderate TPSA (55.6 Ų) and logP (1.8) suggest the resulting conjugates will retain sufficient membrane permeability for cell-based target engagement assays, though experimental permeability data for this scaffold have not been reported [1][2].

Optimisation of Morpholine 2-Alkylation & N-Acylation Sequences

The compound serves as a structurally authenticated reference standard for developing or optimising synthetic routes to 2-substituted-N-acylmorpholines. Reported synthetic approaches involve sequential acylation of the morpholine nitrogen with 2,3-dichlorobenzoyl chloride followed by introduction of the aminoethyl group at the 2-position [1]. Laboratories engaged in parallel library synthesis can use this compound as a validation standard for reaction monitoring (LC-MS, ¹H NMR) and purity assessment, given its well-defined InChIKey (HHKHHPGBSUMVDE-UHFFFAOYSA-N) and established MS fragment pattern [2].

Validation of logP/TPSA Prediction Algorithms for Chlorinated Morpholines

The compound's experimentally unmeasured but computationally well-characterised properties (XLogP3 = 1.8; TPSA = 55.6 Ų; exact mass = 302.0589 Da) make it a candidate for benchmarking in silico ADME prediction tools [1]. When experimental logD₇.₄ or solubility data become available, the compound's balanced property profile and dichloro substitution pattern will provide a discriminating test case for algorithms that predict halogen effects on lipophilicity and solubility [1].

Application

Selection Property

Validation Focus

Fragment-based lead generation

Orthogonal amine and amide handles

Racemic scaffold; chiral resolution for SAR

Bifunctional probe synthesis

Regioselective amine conjugation

Conjugate permeability validation needed

Synthetic route optimization

Authenticated reference standard

LC-MS / 1H NMR method validation

ADME prediction benchmarking

Unmeasured, computationally profiled

In silico tool validation with experimental data

• [1] Kuujia. 1-4-(2,3-Dichlorobenzoyl)morpholin-2-ylethan-1-amine – Synthetic Applications & Biological Potential. https://www.kuujia.com/cas-1549996-19-1.html. View Source
• [2] PubChem. Compound Summary: 1-[4-(2,3-Dichlorobenzoyl)morpholin-2-yl]ethan-1-amine. CID 81484784. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/81484784. View Source